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Introduction

Dichloromethane (DCM), also known as methylene chloride, is a halogenated organic solvent
with the chemical formula CH2Cl2.[1] Its exceptional ability to dissolve a wide range of organic
compounds, coupled with its high volatility, has established it as an indispensable solvent in
numerous applications across research, chemical manufacturing, and the pharmaceutical
industry.[2][3] This technical guide provides an in-depth overview of the core physical
properties of dichloromethane, offering valuable data and experimental insights for
professionals in scientific and drug development fields.

Dichloromethane is a colorless, volatile liquid characterized by a sweet, chloroform-like odor.
[1][2] While not miscible with water, it demonstrates miscibility with a variety of other organic
solvents.[2] This unique solubility profile makes it a versatile choice for extractions, as a
reaction medium, and for purification processes.[4]

Core Physical Properties of Dichloromethane

The following tables summarize the key physical and thermodynamic properties of
dichloromethane, providing a comprehensive dataset for easy reference and comparison.

General and Physical Properties
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Property Value Source(s)
Molecular Formula CH2Cl2 [51[6]
Molecular Weight 84.93 g/mol [1][5][6]
Appearance Colorless liquid [1][5][6]
Odor Sweet, penetrating, ether-like [1107]
Density (at 20°C) 1.3266 g/cm3 [1][2]
Density (at 25°C) 1.325 g/mL [819]
Boiling Point 39.6 °C (103.3 °F; 312.8 K) [11[2]
Melting Point -96.7 °C (-142.1 °F; 176.5 K) [11[2]
Vapor Pressure (at 20°C) 350 Torr [10]
Viscosity (at 20°C) 0.43 cP [2]
Viscosity (at 25°C) 0.413 cP [2]
Refractive Index (nD at 20°C) 1.4244 [2]
Surface Tension (at 20°C) 28.12 dyn/cm [10]

| lvnamic and Dielectri :

Property Value Source(s)
Heat Capacity (C) 102.3 J/(mol-K) [2]
Standard Molar Entropy

(S0298) 174.5 J/(mol-K) 2]

Heat of Fusion 6.00 kJ/mol [7]

Latent Heat of Vaporization 78.7 callg [11]
Dielectric Constant (at 25°C) 8.93 [10][12]
Dipole Moment 16D [2]
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Solubility Data

Solvent Solubility Temperature (°C) Source(s)
Water 25.6 g/L 15 [2]
17.5 g/L 25 (2]

15.8 g/L 30 (2]

5.2¢g/L 60 [2]

Ethanol Miscible - [7]
Diethyl Ether Miscible - [7]
Carbon Tetrachloride Soluble - [7]
Ethyl Acetate Miscible - [2]
Hexanes Miscible - [2]
Benzene Miscible - [2]
Chloroform Miscible - [2]

Experimental Protocols for Property Determination

Accurate determination of the physical properties of solvents is crucial for their effective
application in research and development. The following are detailed methodologies for key
experiments.

Determination of Density using a Pychometer

Objective: To accurately measure the density of dichloromethane.
Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance (accurate to £0.0001 g)
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Constant temperature water bath

Thermometer

Dichloromethane (sample)

Distilled water (for calibration)

Acetone (for cleaning and drying)

Procedure:

Cleaning and Drying: Thoroughly clean the pycnometer with a suitable cleaning solution,
rinse with distilled water, and then with acetone. Dry the pycnometer completely.

o Mass of Empty Pycnometer: Accurately weigh the clean, dry, and empty pycnometer on the
analytical balance. Record this mass (ma).

» Calibration with Distilled Water: Fill the pycnometer with distilled water and place it in the
constant temperature water bath set to a specific temperature (e.g., 20°C) until it reaches
thermal equilibrium. Ensure the water level is at the mark on the capillary.

e Mass of Pycnometer with Water: Remove the pycnometer from the bath, carefully wipe the
outside dry, and weigh it. Record this mass (mz).

e Volume of Pycnometer: Calculate the mass of the water (m2 - m1) and, using the known
density of water at that temperature, determine the exact volume of the pycnometer (V = (m2
- m1)/pwater).

o Measurement with Dichloromethane: Empty and dry the pycnometer. Fill it with
dichloromethane, bring it to the same constant temperature in the water bath, and weigh it.
Record this mass (ms).

o Calculation of Density: Calculate the mass of the dichloromethane (ms - m1). The density of
the dichloromethane is then calculated as pDCM = (ms - m1)/V.

Determination of Viscosity using a Capillary Viscometer
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Objective: To measure the kinematic and dynamic viscosity of dichloromethane.
Apparatus:

Ubbelohde or Cannon-Fenske capillary viscometer

Constant temperature bath

Stopwatch

Pipette

Dichloromethane (sample)

Procedure:

Viscometer Selection and Cleaning: Choose a viscometer of the appropriate size for the
expected viscosity of dichloromethane.[13] Clean the viscometer thoroughly and dry it.

Sample Loading: Introduce a precise volume of dichloromethane into the viscometer using
a pipette.[13]

Temperature Equilibration: Place the viscometer in the constant temperature bath and allow
sufficient time for the sample to reach the desired temperature.[13]

Flow Time Measurement: Using suction, draw the liquid up through the capillary tube to
above the upper timing mark. Release the suction and, using a stopwatch, accurately
measure the time it takes for the liquid meniscus to pass from the upper to the lower timing
mark.[13]

Repeat Measurements: Perform at least three measurements and calculate the average flow
time.

Calculation of Viscosity: The kinematic viscosity (v) is calculated using the formula: v=C * t,
where 'C' is the calibration constant of the viscometer and 't' is the average flow time. The
dynamic viscosity (n) can then be calculated by multiplying the kinematic viscosity by the
density of the liquid at that temperature: n=v * p.[13]
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Determination of Refractive Index using an Abbe
Refractometer

Objective: To measure the refractive index of dichloromethane.
Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Dichloromethane (sample)

Lens tissue and a suitable solvent (e.g., ethanol or acetone) for cleaning
Procedure:

o Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,
such as distilled water (nD = 1.3330 at 20°C).[14][15]

¢ Prism Cleaning: Ensure the prisms of the refractometer are clean and dry. Use lens tissue
and a suitable solvent for cleaning.

o Sample Application: Place a few drops of dichloromethane onto the surface of the
measuring prism.[14]

o Measurement: Close the prisms. Look through the eyepiece and adjust the control to bring
the boundary line between the light and dark fields into sharp focus.[10] If necessary, adjust
the dispersion compensator to eliminate any color fringe at the boundary.

» Reading: Align the boundary line with the crosshairs in the eyepiece and read the refractive
index from the scale.

o Temperature Control: Ensure the measurement is taken at a constant, recorded temperature,
as the refractive index is temperature-dependent.[16]
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Interrelationships of Physical Properties

The physical properties of a solvent are not independent but are interconnected.
Understanding these relationships is crucial for predicting solvent behavior and for its selection
in specific applications.

Interrelationships of Dichloromethane's Physical Properties

Molecular Weight

Influences strength Contributes to mass per unit volume

Related through
Lorentz-Lorenz equation

Intermolecular Forces
(Dipole-Dipole, London Dispersion)

Dielectric Constant

Affects ability to
dissolve polar solutes

lattice energy \ Resistance to flow ‘Like dissolves like'

Ease of vaporization Boiling Point Melting Point

Inversely related

Solubility Refractive Index

Vapor Pressure

Click to download full resolution via product page

Caption: Key physical properties of dichloromethane and their interdependencies.
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Safety and Handling

Dichloromethane is a versatile solvent, but it must be handled with appropriate safety
precautions. It is a volatile liquid, and inhalation of its vapors can lead to central nervous
system depression, with symptoms such as dizziness and nausea.[7][17] Prolonged skin
contact can cause irritation and chemical burns.[6][18] It is also classified as a potential
carcinogen.[6][7]

When working with dichloromethane, it is essential to:

Work in a well-ventilated area, preferably within a chemical fume hood.[18][19]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves
(nitrile gloves may offer limited protection and should be changed frequently), safety goggles,
and a lab coat.[18][20]

e Avoid direct contact with the skin and eyes.[18]

» Store in a cool, dry, and well-ventilated area in a tightly sealed container, away from heat and
incompatible materials such as strong oxidizers and active metals.[3][18]

Always consult the Safety Data Sheet (SDS) for dichloromethane before use for complete
safety and handling information.[21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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